Cas no 69342-47-8 (4-Butylphenyl Isocyanate)

4-Butylphenyl Isocyanate is a specialized organic compound primarily used as a reactive intermediate in the synthesis of ureas, carbamates, and other isocyanate-derived products. Its chemical structure, featuring a butylphenyl group, enhances reactivity and selectivity in polymerization and cross-linking applications. This compound is particularly valued in coatings, adhesives, and elastomer production due to its ability to form stable urethane linkages under controlled conditions. It exhibits good solubility in common organic solvents, facilitating its incorporation into various formulations. Proper handling is essential, as it is moisture-sensitive and requires storage under inert conditions to prevent premature polymerization. Its consistent purity and reactivity make it a reliable choice for industrial and research applications.
4-Butylphenyl Isocyanate structure
4-Butylphenyl Isocyanate structure
Product Name:4-Butylphenyl Isocyanate
CAS No:69342-47-8
MF:C11H13NO
MW:175.227022886276
MDL:MFCD00013882
CID:90469
PubChem ID:87560405
Update Time:2025-10-23

4-Butylphenyl Isocyanate Chemical and Physical Properties

Names and Identifiers

    • 4-butylphenyl isocyanate
    • 4-n-Butylphenyl isocyanate
    • 4-Isocyanatophenylbutane
    • 1-Butyl-4-isocyanatobenzene
    • Isocyanic Acid 4-Butylphenyl Ester
    • 4-n-BUTYLPHENYLISOCYANATE
    • Benzene, 1-butyl-4-isocyanato-
    • 4-butylbenzenisocyanate
    • 4-butylphenylisocyanate
    • 1-butyl-4-isocyanato-benzene
    • 4-(n-butyl)phenyl isocyanate
    • Benzene,1-butyl-4-isocyanato-
    • LJJRXPXDTAUVQU-UHFFFAOYSA-N
    • SCHEMBL598023
    • SY049945
    • AKOS005171082
    • FT-0618817
    • DTXSID10383831
    • 69342-47-8
    • B3205
    • BB 0262823
    • FS-4569
    • 4-Butylphenyl isocyanate, 97%
    • MFCD00013882
    • D88991
    • 4-Butylphenyl Isocyanate
    • MDL： MFCD00013882
    • Inchi： 1S/C11H13NO/c1-2-3-4-10-5-7-11(8-6-10)12-9-13/h5-8H,2-4H2,1H3
    • InChI Key： LJJRXPXDTAUVQU-UHFFFAOYSA-N
    • SMILES： O=C=NC1C=CC(=CC=1)CCCC
    • BRN： 390859

Computed Properties

  • Exact Mass: 175.10000
  • Monoisotopic Mass: 175.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 29.4
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: 。
  • Density: 0.992 g/mL at 25 °C(lit.)
  • Boiling Point: 170°C/26mmHg(lit.)
  • Flash Point: Fahrenheit: 226.4 ° f < br / > Celsius: 108 ° C < br / >
  • Refractive Index: n20/D 1.517(lit.)
  • PSA: 29.43000
  • LogP: 2.99650
  • Solubility: 。
  • Sensitiveness: Moisture Sensitive

4-Butylphenyl Isocyanate Security Information

4-Butylphenyl Isocyanate Customs Data

  • HS CODE：2929109000
  • Customs Data：

    China Customs Code:

    2929109000

    Overview:

    2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-Butylphenyl Isocyanate Pricemore >>

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4-Butylphenyl Isocyanate Production Method

4-Butylphenyl Isocyanate Related Literature

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